Cas no 887581-30-8 (2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid)

• Product Name: 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid
• CAS No: 887581-30-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5522718
• PubChem ID: 45357338
• Update Time: 2025-06-11

2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• α-Hydroxy-5-methyl-2-pyridineacetic acid
• 2-Hydroxy-2-(5-methyl-2-pyridyl)acetic Acid
• 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid

• Inchi： 1S/C8H9NO3/c1-5-2-3-6(9-4-5)7(10)8(11)12/h2-4,7,10H,1H3,(H,11,12)
• InChI Key： VNYVIFJFKJCMCF-UHFFFAOYSA-N
• SMILES： C1(N=CC(C)=CC=1)C(O)C(O)=O

Additional information on 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid

Professional Introduction to 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid (CAS No. 887581-30-8)

2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 887581-30-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxyacetic acid backbone conjugated with a 5-methylpyridine moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of both polar hydroxyl and pyridine functional groups makes it a valuable candidate for further chemical manipulation and pharmacological exploration.

The structural framework of 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid positions it as a promising intermediate in the synthesis of more complex molecules. The pyridine ring, particularly in its 5-methyl derivative, is a common pharmacophore in medicinal chemistry, often contributing to binding affinity and metabolic stability. The hydroxyl group at the alpha position enhances reactivity, allowing for further derivatization through esterification, amidation, or oxidation pathways. Such modifications are critical in drug development, where fine-tuning of molecular properties can significantly impact efficacy and selectivity.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds derived from pyridine due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based scaffolds exhibit potential in modulating enzyme inhibition, receptor binding, and anti-inflammatory responses. Specifically, derivatives of 5-methylpyridine have been explored for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and oncological applications. The incorporation of such motifs into acetic acid derivatives like 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid suggests potential therapeutic benefits.

The compound’s chiral center at the hydroxyl-substituted carbon offers opportunities for developing enantiomerically pure analogs, which are often preferred in drug development due to improved pharmacokinetics and reduced side effects. Techniques such as asymmetric synthesis or chiral resolution methods could be employed to isolate specific enantiomers, enhancing the compound’s utility in medicinal chemistry programs. Additionally, the carboxylic acid functionality provides a handle for further derivatization into esters or amides, expanding its synthetic utility.

Advances in computational chemistry have further accelerated the exploration of 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid and its derivatives. Molecular modeling studies have been instrumental in predicting binding interactions with target proteins and enzymes, aiding in the rational design of novel drug candidates. For instance, virtual screening campaigns have identified this compound as a potential scaffold for inhibiting enzymes implicated in metabolic disorders or inflammatory pathways. Such computational approaches complement experimental efforts by providing rapid screening of structural analogs and optimization strategies.

The synthesis of 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid involves multi-step organic transformations that highlight its synthetic accessibility. Starting from commercially available 5-methylpyridine or its derivatives, functional group interconversions such as condensation reactions followed by hydrolysis or oxidation can yield the target molecule. Recent publications have demonstrated efficient synthetic routes employing transition metal catalysis or microwave-assisted techniques to enhance reaction yields and reduce environmental impact. These methodologies align with green chemistry principles and are increasingly adopted in industrial-scale production.

In the realm of drug discovery, 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid serves as a versatile building block for library synthesis programs. High-throughput screening (HTS) platforms benefit from structurally diverse compounds like this one, which can be rapidly synthesized and tested for biological activity against various disease targets. The compound’s ability to undergo further chemical modifications makes it an attractive candidate for generating libraries with tailored properties for specific therapeutic applications.

Biological activity assays have begun to reveal promising preliminary data for 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid and its derivatives. In vitro studies have shown potential interactions with enzymes such as cytochrome P450 monooxygenases or cytidine deaminases, which are critical targets in oncology and infectious disease research. Additionally, analogs with modified substitution patterns on the pyridine ring have exhibited anti-proliferative effects on certain cancer cell lines. These findings underscore the need for further investigation into this scaffold’s pharmacological potential.

The role of 5-methylpyridine derivatives in medicinal chemistry extends beyond simple bioactive scaffolds; they also serve as probes for understanding metabolic pathways and drug-drug interactions. The methyl group at position 5 influences electronic properties and solubility characteristics, making it a key factor in optimizing pharmacokinetic profiles. By studying compounds like 887581-30-8, researchers can gain insights into how structural modifications affect biological fate and therapeutic efficacy.

Future directions in the study of 2-hydroxy-2-(5-methylpyridin-2-yl)acetic acid may include exploring its role as a prodrug or precursor for bioavailable active pharmaceutical ingredients (APIs). Prodrug strategies leverage inactive or less potent precursors that are metabolically converted into active forms within vivo systems. Given its structural features, this compound could serve as a precursor for esterase-sensitive prodrugs designed to enhance oral bioavailability or targeted delivery mechanisms.

The growing emphasis on precision medicine has also highlighted the importance of structurally diverse compounds like 887581-30-8 for personalized therapy development. By integrating computational modeling with experimental validation, researchers can identify molecular subsets within patient populations that may benefit most from therapies derived from such scaffolds. This approach aligns with global trends toward individualized treatment strategies based on genetic or biomarker profiles.

In conclusion,887581-30-8 represents a structurally intriguing compound with significant potential across multiple domains of pharmaceutical research. Its combination of polar functional groups provides synthetic versatility while its heterocyclic moiety offers biological relevance through established pharmacophores found in approved drugs worldwide. As methodologies evolve toward more sustainable practices—such as green chemistry principles—the accessibility and utilityof this typeof intermediate will continueto expand, fostering innovationin drug discovery pipelines worldwide.